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For Researchers, Scientists, and Drug Development Professionals

Abstract
Kahweofuran, a volatile sulfur-containing heterocyclic organic compound, is a significant

contributor to the characteristic aroma of roasted coffee. This technical guide provides a

comprehensive overview of the chemical classification, physicochemical properties, and

analytical and synthetic methodologies related to Kahweofuran. It is intended to serve as a

foundational resource for researchers, scientists, and drug development professionals

interested in the chemistry and potential applications of this intriguing natural product. While

direct evidence of its engagement in specific signaling pathways remains to be elucidated, this

guide also explores the plausible metabolic fate of Kahweofuran based on the known

biotransformation of related furan and aryl thioether compounds.

Chemical Classification and Nomenclature
Kahweofuran, with the IUPAC name 6-methyl-2,3-dihydrothieno[2,3-c]furan, is a bicyclic

aromatic compound.[1] Its structure features a furan ring fused to a thiophene ring. Based on

its functional groups, Kahweofuran is classified as an aryl thioether.[2] This classification is

due to the presence of a thioether group where the sulfur atom is bonded to an aromatic ring

system.

Table 1: Chemical Identification of Kahweofuran
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Identifier Value

IUPAC Name 6-methyl-2,3-dihydrothieno[2,3-c]furan[1]

Molecular Formula C₇H₈OS[1]

CAS Number 26693-24-3[1]

Synonyms
2,3-Dihydro-6-methylthieno[2,3-c]furan,

Thieno[2,3-c]furan, 2,3-dihydro-6-methyl-

Physicochemical and Spectroscopic Data
The physicochemical properties of Kahweofuran are crucial for understanding its behavior in

various systems. While experimentally determined data is limited in the public domain, several

predicted properties provide valuable insights.

Table 2: Physicochemical Properties of Kahweofuran (Predicted)

Property Value Source

Molecular Weight 140.20 g/mol PubChem

logP 1.9 XLogP3

Water Solubility 1.35 g/L ALOGPS

Boiling Point 235.6 °C at 760 mmHg EPISuite

Vapor Pressure 0.04 mmHg at 25 °C EPISuite

Spectroscopic Data:

Detailed experimental spectroscopic data for Kahweofuran is not readily available in

consolidated form. However, analysis of coffee volatiles by Gas Chromatography-Mass

Spectrometry (GC-MS) has been instrumental in its identification. The mass spectrum of

Kahweofuran would be expected to show a molecular ion peak (M+) at m/z 140,

corresponding to its molecular weight. Fragmentation patterns would likely involve the loss of

fragments such as CH₃, CO, and cleavage of the dihydrothiophene ring. Nuclear Magnetic

Resonance (NMR) spectroscopy would provide detailed structural information, with expected
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signals in the aromatic region for the furan proton and in the aliphatic region for the methyl and

dihydrothiophene protons. Infrared (IR) spectroscopy would show characteristic absorption

bands for C-H, C-O, and C-S bonds within the molecule.

Occurrence and Sensory Properties
Kahweofuran is a key aroma compound found in roasted coffee, contributing to its

characteristic roasty and sulfurous notes.[3][4][5] The concentration of Kahweofuran in coffee

is influenced by the bean origin, roasting conditions, and brewing method. Sulfur-containing

compounds, although present in trace amounts, have a significant impact on the overall flavor

profile of coffee due to their low odor thresholds.[3][4][5][6]

Table 3: Sensory Profile of Kahweofuran

Attribute Description

Odor Roasted, sulfurous, coffee-like

Flavor Contribution
Enhances the overall roasty and savory notes of

coffee

Experimental Protocols
Isolation of Kahweofuran from Coffee Beans (General
Workflow)
A specific, detailed protocol for the isolation of pure Kahweofuran is not readily available.

However, a general workflow for the extraction and analysis of volatile compounds from coffee

can be adapted.
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Extraction

Purification & Analysis

Isolation (Optional)

Roasted Coffee Beans

Grinding

Solvent Extraction
(e.g., Dichloromethane) or

Supercritical Fluid Extraction (SFE)

Filtration

Concentration
(e.g., Rotary Evaporation)

Gas Chromatography-Mass Spectrometry (GC-MS)
for identification and quantification

Preparative Gas Chromatography

Spectroscopic Analysis
(NMR, IR)
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Kahweofuran Thiophene DerivativeCyclization

Substituted Thiophene

Furan Precursor

Kahweofuran

Cytochrome P450
(e.g., CYP2E1)

Reactive Intermediate
(e.g., Epoxide or Ring-Opened Aldehyde)

Oxidation

Conjugation
(e.g., with Glutathione)

Excretion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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